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Compound of Interest

Compound Name: Diethyl phenylphosphonate

Cat. No.: B156314 Get Quote

A Technical Guide to the Safe Handling of Diethyl
Phenylphosphonate
Introduction: Diethyl phenylphosphonate (CAS No. 1754-49-0) is an organophosphorus

compound utilized in various industrial and scientific research applications.[1] Its handling

requires a thorough understanding of its chemical properties and potential hazards to ensure

the safety of laboratory personnel and the protection of the environment. This guide provides a

comprehensive overview of the safety data, handling precautions, and emergency procedures

for diethyl phenylphosphonate, tailored for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
A summary of the key physical and chemical properties of diethyl phenylphosphonate is

presented below. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value Reference

CAS Number 1754-49-0 [2][3]

Molecular Formula C₁₀H₁₅O₃P [2][3][4]

Molecular Weight 214.20 g/mol [2][3][4]

Appearance
Colorless to very pale yellow,

clear liquid
[5]

Boiling Point 267°C [5]

Relative Density 1.12 g/cm³ [5]

Water Solubility <0.2 g/L (at 25°C) [6]

Refractive Index 1.4940 [6]

Hazard Identification and Toxicology
Diethyl phenylphosphonate is classified as harmful if swallowed and causes skin and serious

eye irritation.[2] It is imperative to handle this chemical with appropriate care to avoid exposure.

Toxicological Data: The acute toxicity data provides quantitative measures of the substance's

potential harm upon short-term exposure.

Route Species Value (LD50) Reference

Oral Rat >450 mg/kg [5][7]

Intraperitoneal Mouse 790 mg/kg [5][7][8]

Handling and Storage Precautions
Proper handling and storage are critical to minimize the risks associated with diethyl
phenylphosphonate.

Safe Handling:
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Work in a well-ventilated area, preferably within a chemical fume hood, to prevent the

generation and inhalation of vapor or mist.[7]

Avoid all personal contact, including inhalation and contact with skin and eyes.[1][9]

Wear appropriate personal protective equipment (PPE) as detailed in the next section.[1]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

Wash hands and face thoroughly after handling.[7]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][7]

Keep away from incompatible materials such as oxidizing agents.[5][7]

Store apart from foodstuff containers.[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling diethyl phenylphosphonate to

prevent exposure.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[1]

[5] Eyewash stations should be readily accessible.[5]

Skin Protection: Handle with chemical-impermeable gloves (e.g., nitrile, neoprene) that have

been inspected prior to use.[1][10] Wear protective clothing and boots as the situation

requires.[5][7] A lab coat is essential.[10]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge for organic vapors.[1][10]

Emergency Procedures
In the event of an emergency, prompt and correct action is crucial.
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First Aid Measures: A summary of first aid responses for various exposure routes is provided

below. Seek medical attention if symptoms persist.[5][7]

Exposure Route Recommended Action

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, provide

artificial respiration and consult a doctor

immediately.[1][7]

Skin Contact

Immediately remove all contaminated clothing.

Wash off with soap and plenty of water. Consult

a doctor.[1][7]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes, removing contact lenses if present and

easy to do. Consult a doctor.[1][7]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[2][5][7]

Specific Hazards: The compound may decompose upon combustion to generate poisonous

fumes, including carbon oxides and phosphorus oxides.[5][7]

Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and

full protective gear.[2][11]

Accidental Release Measures: For any spill, the primary goals are to ensure personnel safety,

prevent the spill from spreading, and decontaminate the area. The logical workflow below

outlines the necessary steps for responding to an accidental release.
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Spill Detected
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& Immediate Risk
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Don Appropriate PPE

Evacuate Immediate Area
Alert Others

Notify EHS/Supervisor

Await Instructions

Contain Spill
(e.g., with bunding)

Absorb with Inert Material
(e.g., sand, vermiculite)

Collect & Place in
Sealed Waste Container

Clean & Decontaminate Area

Dispose of Waste via
Licensed Contractor

Spill Managed
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Workflow for Diethyl Phenylphosphonate Spill Response.
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Disposal Considerations
Waste disposal must be conducted in accordance with all federal, state, and local regulations.

[7]

Recommended Method: The most common and recommended method is to use a licensed

professional waste disposal service.[2] The material may be dissolved in a combustible

solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[2]

Containers: Dispose of contaminated packaging as unused product in the same manner.[2]

Do not allow the chemical to enter drains.[1]

Experimental Protocol: Chemical Hydrolysis for Small-Scale Neutralization For small quantities,

chemical hydrolysis may be a viable in-lab neutralization method. The following protocol is

described for a structurally similar compound, diethyl [hydroxy(phenyl)methyl]phosphonate, and

should be adapted with caution and appropriate validation for diethyl phenylphosphonate.

[10]

Preparation: Work in a fume hood and wear all required PPE.

Alkaline Hydrolysis:

Treat the phosphonate waste with an excess of a basic solution (e.g., 2M NaOH).

Gently heat the mixture to facilitate hydrolysis.

Monitor the reaction's progress using an appropriate analytical method (e.g., TLC, NMR).

Neutralization:

Once the reaction is complete, allow the mixture to cool to room temperature.

Carefully neutralize the solution with an acid (e.g., dilute hydrochloric acid).

Disposal: Dispose of the neutralized aqueous waste in accordance with institutional and local

regulations.[10]
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Stability and Reactivity
Reactivity: No special reactivity has been reported under normal conditions.[7]

Chemical Stability: The product is stable under recommended storage conditions.[7]

Conditions to Avoid: Avoid exposure to heat and ignition sources.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents.[5][7]

Hazardous Decomposition Products: Combustion can produce carbon monoxide, carbon

dioxide, and phosphorus oxides.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. 4008081911.com [4008081911.com]

3. Phosphonic acid, phenyl-, diethyl ester | C10H15O3P | CID 15642 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. chemscene.com [chemscene.com]

5. tcichemicals.com [tcichemicals.com]

6. Diethyl Phenylphosphonate [chembk.com]

7. tcichemicals.com [tcichemicals.com]

8. DIETHYL PHENYLPHOSPHONATE | 1754-49-0 [chemicalbook.com]

9. datasheets.scbt.com [datasheets.scbt.com]

10. benchchem.com [benchchem.com]

11. chemicalbook.com [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.tcichemicals.com/AU/en/sds/P0335_JP_EN.pdf
https://www.tcichemicals.com/AU/en/sds/P0335_JP_EN.pdf
https://www.echemi.com/sds/diethyl-phenylphosphonate-pd180521112262.html
https://www.tcichemicals.com/BE/en/sds/P0335_EU_6N.pdf
https://www.tcichemicals.com/AU/en/sds/P0335_JP_EN.pdf
https://www.tcichemicals.com/BE/en/sds/P0335_EU_6N.pdf
https://www.benchchem.com/product/b156314?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/diethyl-phenylphosphonate-pd180521112262.html
https://www.4008081911.com/download-sds/C600002139
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-phenylphosphonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-phenylphosphonate
https://www.chemscene.com/1754-49-0.html
https://www.tcichemicals.com/BE/en/sds/P0335_EU_6N.pdf
https://www.chembk.com/en/chem/Diethyl%20Phenylphosphonate
https://www.tcichemicals.com/AU/en/sds/P0335_JP_EN.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5371303.htm
https://datasheets.scbt.com/sc-294322.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Proper_Disposal_of_Diethyl_hydroxy_phenyl_methyl_phosphonate.pdf
https://www.chemicalbook.com/msds/diethyl-phenylthiomethylphosphonate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Diethyl phenylphosphonate safety data sheet (SDS)
and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156314#diethyl-phenylphosphonate-safety-data-
sheet-sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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